Cas no 100108-61-0 (2,6-Pyrazinedimethanethiol)
2,6-Pyrazinedimethanethiol structure
Product Name:2,6-Pyrazinedimethanethiol
CAS No:100108-61-0
MF:C6H8N2S2
MW:172.271118164063
CID:3547242
Update Time:2025-04-22
2,6-Pyrazinedimethanethiol Chemical and Physical Properties
Names and Identifiers
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- 2,6-Pyrazinedimethanethiol
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- Inchi: 1S/C6H8N2S2/c9-3-5-1-7-2-6(4-10)8-5/h1-2,9-10H,3-4H2
- InChI Key: LFVSYBKUISXFBQ-UHFFFAOYSA-N
- SMILES: C1(CS)=NC(CS)=CN=C1
Computed Properties
- Exact Mass: 172.012891g/mol
- Monoisotopic Mass: 172.012891g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 89.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 172.3g/mol
- XLogP3: 0
- Topological Polar Surface Area: 27.8Ų
2,6-Pyrazinedimethanethiol Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
100108-61-0 (2,6-Pyrazinedimethanethiol) Related Products
- 6705-33-5(Pyrazin-2-ylmethanol)
- 108-50-9(2,6-Dimethylpyrazine)
- 5910-89-4(2,3-Dimethylpyrazine)
- 14667-55-1(Trimethylpyrazine)
- 1124-11-4(Ligustrazine)
- 109-08-0(2-Methylpyrazine)
- 123-32-0(2,5-Dimethylpyrazine)
- 186534-03-2(2,3,5-Pyrazinetrimethanol,6-methyl-)
- 143504-07-8(Pyrazine,2,3,5-trimethyl-6-[(methylthio)methyl]-)
- 59021-02-2(2-Mercaptomethylpyrazine)
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